Cas no 16778-70-4 (1-Ethyl-1H-1,2,4-triazole)

• Product Name: 1-Ethyl-1H-1,2,4-triazole
• CAS No: 16778-70-4
• MF: C₄H₇N₃
• MW: 97.1184799671173
• MDL: MFCD07367971
• CID: 136575
• PubChem ID: 519305
• Update Time: 2025-10-20

1-Ethyl-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-1,2,4-triazole
• 1H-1,2,4-Triazole,1-ethyl-
• 1-Ethyl-1H-1,2,4-triazole
• 1H-1,2,4-Triazole, 1-ethyl-
• FEOIYPLRWRCSMS-UHFFFAOYSA-N
• KSC532O6F
• 8559AA
• VZ21427
• AB31524
• BC207618
• AB0055512
• 1-ethyl-[1,2,4]TRIAZOLE
• AKOS013122695
• AS-59013
• SY107160
• MFCD07367971
• 16778-70-4
• AC-14375
• EN300-103485
• CS-0038727
• FT-0647813
• DTXSID60333962
• 1-Ethyl-1H-1 pound not2 pound not4-triazole
• J-010394
• STL584872
• DB-027405

• MDL： MFCD07367971
• Inchi： 1S/C4H7N3/c1-2-7-4-5-3-6-7/h3-4H,2H2,1H3
• InChI Key： FEOIYPLRWRCSMS-UHFFFAOYSA-N
• SMILES： N1(C=NC=N1)CC

Computed Properties

• Exact Mass: 97.06400
• Monoisotopic Mass: 97.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 54.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 30.7

Experimental Properties

• Density: 1.11
• Boiling Point: 188.1°C at 760 mmHg
• Flash Point: 67.6°C
• Refractive Index: 1.562
• PSA: 30.71000
• LogP: 0.29800

1-Ethyl-1H-1,2,4-triazole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature(BD58194)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 1-Ethyl-1H-1,2,4-triazole

Comprehensive Guide to 1-Ethyl-1H-1,2,4-triazole (CAS No. 16778-70-4): Properties, Applications, and Industry Insights

1-Ethyl-1H-1,2,4-triazole (CAS No. 16778-70-4) is a versatile heterocyclic compound that has garnered significant attention in pharmaceutical, agrochemical, and material science research. As a derivative of 1,2,4-triazole, this nitrogen-containing heterocycle exhibits unique chemical properties, making it invaluable for drug discovery, catalysis, and functional material design. With the growing demand for triazole-based compounds in modern chemistry, understanding its characteristics and applications is crucial for researchers and industry professionals.

The molecular structure of 1-Ethyl-1H-1,2,4-triazole features a five-membered ring with three nitrogen atoms, contributing to its exceptional hydrogen-bonding capacity and coordination chemistry. Recent studies highlight its role as a ligand in metal-organic frameworks (MOFs), a hot topic in materials science due to their applications in gas storage and catalysis. The ethyl group at the 1-position enhances its lipophilicity, a property highly sought after in bioactive molecule design for improved membrane permeability.

In pharmaceutical applications, 1-Ethyl-1H-1,2,4-triazole serves as a key building block for antifungal agents and kinase inhibitors, addressing the global need for novel therapeutics. Its structural motif appears in several FDA-approved drugs, reflecting its importance in medicinal chemistry. The compound's ability to modulate enzyme activity through nitrogen coordination makes it particularly valuable for targeting infectious diseases and cancer pathways – two of the most searched topics in biomedical research today.

From an industrial perspective, CAS 16778-70-4 finds applications in corrosion inhibition for metal protection, a critical concern in infrastructure maintenance. Its effectiveness as a mild steel protector in acidic environments has been demonstrated in multiple studies, aligning with the growing focus on sustainable material preservation. Additionally, its use in polymer stabilization contributes to enhanced durability of plastics, addressing the global challenge of material degradation.

The synthesis of 1-Ethyl-1H-1,2,4-triazole typically involves cyclization reactions of hydrazine derivatives with appropriate precursors, with modern approaches emphasizing green chemistry principles to reduce environmental impact. Recent advancements in flow chemistry and microwave-assisted synthesis have improved the efficiency of its production, topics frequently searched by synthetic chemists optimizing industrial processes.

Analytical characterization of 1-Ethyl-1H-1,2,4-triazole employs advanced techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography. The compound's spectral data and crystal structure are well-documented in scientific literature, providing valuable references for quality control and research applications. These analytical aspects are particularly relevant given the current emphasis on compound authentication and purity standards in chemical manufacturing.

Emerging research explores the potential of 1-Ethyl-1H-1,2,4-triazole in energy storage systems, particularly as a component in electrolyte formulations for batteries. This application aligns with the booming interest in renewable energy technologies and energy transition solutions. The compound's electrochemical stability and ionic conductivity properties make it a candidate for next-generation energy materials.

Regulatory considerations for CAS 16778-70-4 emphasize proper handling procedures and safety protocols, though it doesn't fall under stringent control categories. The compound's toxicological profile and ecotoxicological data are important factors for industrial users, reflecting the chemical industry's increasing focus on responsible chemical management and sustainability metrics.

Market trends indicate steady growth in demand for 1,2,4-triazole derivatives, with 1-Ethyl-1H-1,2,4-triazole maintaining a significant share due to its diverse applications. The compound's commercial availability from multiple suppliers ensures accessibility for research and industrial use, with specifications typically including ≥98% purity for most applications. Current pricing dynamics reflect the balance between raw material costs and manufacturing complexity.

Future research directions for 1-Ethyl-1H-1,2,4-triazole may explore its potential in supramolecular chemistry and molecular recognition systems, areas gaining traction in advanced materials development. The compound's versatility ensures its continued relevance across multiple scientific disciplines, from medicinal chemistry to functional materials engineering, making it a compound worth watching in coming years.